Cas no 6965-76-0 (3-Isopropoxy-3-phenylpropyl Chloride)

• Product Name: 3-Isopropoxy-3-phenylpropyl Chloride
• CAS No: 6965-76-0
• MF: C₁₂H₁₇ClO
• MW: 212.715782880783
• CID: 525758
• PubChem ID: 97972
• Update Time: 2025-04-19

3-Isopropoxy-3-phenylpropyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzene,[3-chloro-1-(1-methylethoxy)propyl]-
• (3-chloro-1-propan-2-yloxypropyl)benzene
• [3-chloro-1-(1-methylethoxy)propyl]benzene
• Einecs 230-171-9
• AKOS024332280
• NSC 63372
• starbld0012646
• (3-chloro-1-isopropoxypropyl)benzene
• NS00043737
• DTXSID101264537
• (3-Chloro-1-(1-methylethoxy)propyl)benzene
• SCHEMBL6297391
• NSC63372
• 6965-76-0
• 3-Isopropoxy-3-Phenylpropyl Chloride
• NSC-63372
• 3-Isopropoxy-3-phenylpropyl Chloride

• Inchi： 1S/C12H17ClO/c1-10(2)14-12(8-9-13)11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3
• InChI Key： TZGSPUYRMKYMEN-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC=CC=1)OC(C)C

Computed Properties

• Exact Mass: 212.09691
• Monoisotopic Mass: 212.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23
• LogP: 3.78160